5-cyclopropyl-2-(4-(3-(3-methoxyphenyl)propanoyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 5-cyclopropyl-2-[4-[3-(3-methoxyphenyl)propanoyl]piperazin-1-yl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C22H26N6O3/c1-31-17-4-2-3-15(13-17)5-8-19(29)26-9-11-27(12-10-26)22-24-21-23-18(16-6-7-16)14-20(30)28(21)25-22/h2-4,13-14,16H,5-12H2,1H3,(H,23,24,25)
• InChI Key: IPEOKQXUPGOTKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC(=O)N2CCN(CC2)C3=NC4=NC(=CC(=O)N4N3)C5CC5
• Molecular Formula: C22H26N6O3
• Molecular Weight: 422.5 g/mol

Description

5-cyclopropyl-2-(4-(3-(3-methoxyphenyl)propanoyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a useful research compound. Its molecular formula is C22H26N6O3 and its molecular weight is 422.489. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-2-(4-(3-(3-methoxyphenyl)propanoyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-2-(4-(3-(3-methoxyphenyl)propanoyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Compounds related to triazolo[1,5-a]pyrimidine derivatives have been synthesized and tested for their antimicrobial activities. Some of these compounds show promising results against a variety of microorganisms, suggesting potential applications in developing new antimicrobial agents. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and found some to possess good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Synthesis and Evaluation as Antitumor Agents

The synthesis of triazolo[1,5-a]pyrimidine derivatives and their evaluation as potential antitumor agents represent another research application. Said et al. (2004) prepared thiazolopyrimidine derivatives as potential antimicrobial and antitumor agents, though the tested compounds did not show appreciable antitumor activity, highlighting the importance of structure-activity relationship studies in drug development (Said, Abouzid, Mouneer, Ahmedy, & Osman, 2004).

Antihypertensive Agents

Research into cardiovascular pharmacology has also involved triazolo[1,5-a]pyrimidine derivatives. Bayomi et al. (1999) synthesized a series of 1,2,4-triazolo[1,5-alpha]pyrimidines, testing them for antihypertensive activity, with some compounds showing promising results. This suggests potential applications in developing cardiovascular drugs (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).